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Compound of Interest

Compound Name: 3-(2-Nitroethenyl)pyridine

Cat. No.: B1310812

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 3-(2-Nitroethenyl)pyridine, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

3-(2-Nitroethenyl)pyridine is classified as a flammable solid and is considered a hazardous
substance.[1] Like many aromatic nitro compounds, it may cause skin, eye, and respiratory
irritation.[2] Therefore, treating this compound and any contaminated materials as hazardous
waste is mandatory.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key safety and hazard information for 3-(2-
Nitroethenyl)pyridine and related compounds.
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Property

Value

Source(s)

Chemical Name

3-(2-Nitroethenyl)pyridine

CAS Number

3156-52-3

[1]

GHS Hazard Classification

Flammable solid

[1]

Related Compound: Pyridine

Acute Oral Toxicity (LD50, Rat)

891 mg/kg

[3]

Acute Dermal Toxicity (LD50,
Rabbit)

1,121 mg/kg

[3]

Inhalation (LC50, Rat)

17.1 mg/l 4 hours

[3]

GHS Hazard Classifications

Flammable liquid, Acute
toxicity (Oral, Dermal,
Inhalation), Skin
corrosion/irritation, Serious eye
damage/eye irritation,
Carcinogenicity, Reproductive
toxicity, Specific target organ

toxicity

[4]115]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 3-(2-Nitroethenyl)pyridine and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2]

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

e Gloves: Nitrile or other chemical-resistant gloves.[2]

o Eye Protection: Safety goggles or a face shield.[2]
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Body Protection: A laboratory coat.[2]

Waste Collection

Solid Waste: Collect any surplus or expired 3-(2-Nitroethenyl)pyridine in a designated,
clearly labeled hazardous waste container. The container should be robust, chemically
resistant, and have a secure lid.[2]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid
hazardous waste container. Ensure the solvent is compatible with the other contents of the
container.[2]

Contaminated Materials: Any materials such as gloves, absorbent pads, or labware that have
come into contact with 3-(2-Nitroethenyl)pyridine should be collected as solid hazardous
waste.

Empty Containers: Empty containers of 3-(2-Nitroethenyl)pyridine must be managed as
hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate
from the cleaning process must be collected and disposed of as hazardous liquid waste.[2]

Labeling and Storage

Properly label the hazardous waste container with the following information:[2]

The words "Hazardous Waste"
The full chemical name: "3-(2-Nitroethenyl)pyridine"
The associated hazards (e.g., "Flammable Solid," "Irritant,” "Toxic")

The date of accumulation

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[2][3] The storage area should

have secondary containment to prevent the spread of material in case of a leak.[2]

Final Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.
[2] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Experimental Protocols

Currently, there are no widely established and cited experimental protocols for the in-lab
neutralization or deactivation of 3-(2-Nitroethenyl)pyridine for disposal purposes. The
standard and recommended procedure is professional disposal.

Disposal Workflow

Caption: Disposal workflow for 3-(2-Nitroethenyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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